Cas no 886910-03-8 (2-ethyl-5-(morpholin-4-yl)4-(trifluoromethyl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(morpholin-4-yl)4-(trifluoromethyl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 886910-03-8
• MF: C₁₈H₁₉F₃N₄O₂S
• MW: 412.429272890091
• CID: 5477851
• Update Time: 2025-07-10

2-ethyl-5-(morpholin-4-yl)4-(trifluoromethyl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-[morpholin-4-yl-[4-(trifluoromethyl)phenyl]methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-ethyl-5-(morpholin-4-yl)4-(trifluoromethyl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C18H19F3N4O2S/c1-2-13-22-17-25(23-13)16(26)15(28-17)14(24-7-9-27-10-8-24)11-3-5-12(6-4-11)18(19,20)21/h3-6,14,26H,2,7-10H2,1H3
• InChI Key： SATGLZWFZZAGBH-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(N3CCOCC3)C3=CC=C(C(F)(F)F)C=C3)=C(O)N12

Additional information on 2-ethyl-5-(morpholin-4-yl)4-(trifluoromethyl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Overview of 2-ethyl-5-(morpholin-4-yl)4-(trifluoromethyl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 886910-03-8)

The compound 2-ethyl-5-(morpholin-4-yl)4-(trifluoromethyl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 886910-03-8) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the morpholine and trifluoromethyl moieties, contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its triazolothiazole core, which is known for its bioactivity and versatility in medicinal chemistry.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, making them valuable in the development of novel therapeutics. The presence of the morpholin-4-yl group in this compound further enhances its pharmacokinetic properties, potentially improving bioavailability and target specificity. These attributes align with current trends in precision medicine, where heterocyclic compounds play a pivotal role in addressing unmet medical needs.

From a synthetic chemistry perspective, 2-ethyl-5-(morpholin-4-yl)4-(trifluoromethyl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol represents a challenging yet rewarding target for organic chemists. Its intricate structure requires advanced methodologies, such as cross-coupling reactions and catalytic cyclization, to achieve high yields and purity. The compound's CAS No. 886910-03-8 serves as a critical identifier in chemical databases, facilitating collaboration and innovation across academic and industrial sectors.

Beyond pharmaceuticals, this compound's potential extends to agrochemical applications. The triazolothiazole scaffold has demonstrated efficacy in crop protection, offering solutions for pest and disease management. With growing global concerns about food security and sustainable agriculture, 2-ethyl-5-(morpholin-4-yl)4-(trifluoromethyl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol could contribute to the development of next-generation agrochemicals with reduced environmental impact.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure accurate structural elucidation and purity assessment, which are essential for regulatory compliance and industrial applications. The compound's trifluoromethyl group, in particular, can be probed using 19F NMR, providing valuable insights into its electronic environment and reactivity.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for 2-ethyl-5-(morpholin-4-yl)4-(trifluoromethyl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol. Catalytic methods and solvent-free reactions are being investigated to minimize waste and energy consumption. This aligns with the broader shift toward sustainable practices in chemical manufacturing, a topic of increasing importance in both academic and industrial settings.

The compound's potential in central nervous system (CNS) drug development is another area of active research. Its ability to cross the blood-brain barrier, attributed to the morpholine and trifluoromethyl groups, makes it a promising candidate for treating neurological disorders. This is particularly relevant given the rising prevalence of conditions such as Alzheimer's disease and Parkinson's disease, which remain significant challenges in modern healthcare.

In summary, 2-ethyl-5-(morpholin-4-yl)4-(trifluoromethyl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 886910-03-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and bioactivity profile position it as a valuable tool for researchers addressing some of today's most pressing scientific and societal challenges.